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Compound of Interest

Compound Name: AC 264613
CAS No.: 1050501-60-4
Cat. No.: B8061724

Get Quote

Compound Profile & Handling

o Compound Name: AC-264613[1][2][3][4][5][6]

Chemical Class: 2-aminothiazol-4-yl-amide derivative

Mechanism: Selective PAR2 Agonist (Gg-coupled GPCR activation)

Molecular Weight: ~427.3 g/mol (Verify specific batch CoA)

Solubility Profile: Poor aqueous solubility; moderate solubility in DMSO.

Storage: Powder at -20°C (desiccated). Solutions must be prepared fresh.

Formulation Strategy: The "Suspension vs.

Solution" Criticality

CRITICAL WARNING: AC-264613 is highly hydrophobic. Simple addition to saline will result in
immediate precipitation, leading to inconsistent dosing and potential peritoneal irritation.
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Two protocols are provided below. Protocol A is the field-validated method for behavioral
studies (Moudio et al., 2022). Protocol B is an alternative for studies requiring higher
concentrations or absolute homogeneity.

Protocol A: The "Tween-Saline Suspension”
(Recommended)

Best for: Behavioral studies, acute dosing, minimizing organic solvent toxicity.
¢ Vehicle: 0.9% Saline + 1% Tween 80.[4]
o State: Fine, homogenous suspension.

 Stability: Low (Must be vortexed immediately prior to every injection).

Protocol B: The "DMSO-PEG Solubilization" (High Dose)

Best for: High-dose studies (>30 mg/kg) or when suspension clogging is a risk.
e Vehicle: 5% DMSO + 40% PEG 400 + 5% Tween 80 + 50% Saline.

o State: Clear solution (usually).

Experimental Design & Dosing Parameters
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Parameter Specification Rationale

Induces robust inflammatory
) signaling and behavioral shifts
Effective Dose (ED50) 10 mg/kg )
(e.g., reduced locomotion)

without overt toxicity [1].

<3 mg/kg is often sub-

threshold; >50 mg/kg risks off-
Dose Range 3 - 30 mg/kg .

target effects or solubility

limits.

Standard mouse IP volume
Injection Volume 10 mL/kg (e.g., 0.25 mL for a 25¢g

mouse).

AC-264613 has a short half-
Frequency Single Bolus life. For chronic effects, daily

dosing is required.[7]

27G is preferred if using
Needle Size 27G - 30G Protocol A (Suspension) to

prevent clogging.

Step-by-Step Preparation Protocol (Protocol A)

Target: Prepare 3.0 mL of 1 mg/mL AC-264613 (Sufficient for 10 mice @ 10 mg/kg).

» Weighing: Accurately weigh 3.0 mg of AC-264613 powder into a sterile glass vial.
o Note: Glass is preferred over plastic to minimize lipophilic binding.

o Surfactant Addition: Add 30 pL of Tween 80 directly onto the powder.
o Technique: Use a positive displacement pipette if available, as Tween is viscous.

o Wetting: Gently tap or vortex briefly to coat the powder with Tween. This "wetting" step is
crucial to prevent clump formation upon saline addition.
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» Saline Addition: Add 2.97 mL of sterile 0.9% Saline (warm to 37°C).
e Dispersion (The Critical Step):
o Sonicate the vial in a water bath sonicator for 10-15 minutes.

o Visual Check: The liquid should appear cloudy/milky but free of large visible distinct
particles. If large chunks remain, sonicate further.

o Temperature: Maintain approx. 37°C; do not overheat (>50°C) to avoid compound
degradation.

o Loading: Draw into syringe immediately after vortexing.

Mechanism of Action & Pathway Visualization

AC-264613 bypasses the proteolytic cleavage step required by natural proteases (like trypsin)
and directly binds the PAR2 transmembrane domain. This triggers the Gg-PLC-IP3 pathway.
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Figure 1: Signal transduction pathway activated by AC-264613 leading to physiological

readout.
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Figure 2: Operational workflow for AC-264613 administration.

Troubleshooting & Optimization

Issue

Probable Cause

Corrective Action

Needle Clogging

Particle size too large.

Switch to Protocol B (DMSO)
or increase sonication time.
Use 25G needle if acceptable.

Inconsistent Data

Sedimentation in syringe.

Vortex immediately before
injection. Do not prepare
multiple syringes in advance;

draw up one by one.

High Mortality

Toxicity or Vehicle effect.

100 mg/kg is near the toxic
threshold. Reduce dose to 10-
30 mg/kg. Ensure Tween 80 <
5%.[4]

No Effect

Rapid Metabolism.

AC-264613 has a short half-
life. Ensure readouts are taken

within 30-120 mins post-dose.
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e Moudio, S., et al. (2022).[8] Protease-activated receptor 2 activation induces behavioural
changes associated with depression-like behaviour through microglial-independent
modulation of inflammatory cytokines.[2][4][5] Psychopharmacology, 239(3), 895-910.

o Key Insight: Establishes the 10 mg/kg IP dose and Saline/Tween vehicle protocol.

e Gardell, L. R., et al. (2008).[8] Identification and characterization of novel small-molecule
protease-activated receptor 2 agonists. Journal of Pharmacology and Experimental
Therapeutics, 327(3), 716-728.

o Key Insight: The seminal paper describing AC-264613 discovery and potency rel

e Lieu, T, etal. (2016).[8] The signaling mechanisms of proteinase-activated receptor 2.
Journal of Physiology, 594(15), 4157-4170.

o Key Insight: Detailed review of the Gg/Ca2+ signaling p

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [High-Precision In Vivo Activation of PAR2: AC-264613
Intraperitoneal Dosing Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8061724/docs#high-precision-in-vivo-activation-of-
par2-ac-264613-intraperitoneal-dosing-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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